Cas no 854357-47-4 (4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid
• CAS No: 854357-47-4
• MF: C₁₁H₉FO₃S
• MW: 240.250765562057
• CID: 3108306
• PubChem ID: 4962499
• Update Time: 2025-07-02

4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid
• 854357-47-4
• EN300-13542
• 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylicacid
• G58280
• 998-568-6
• C11H9FO3S
• Z90660995
• MFCD06655917
• AKOS000118506
• CS-0233690

• Inchi： 1S/C11H9FO3S/c1-15-5-6-9-7(12)3-2-4-8(9)16-10(6)11(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： CDOZCHNGLKPZLS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(COC)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 240.02564348Da
• Monoisotopic Mass: 240.02564348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid (CAS No. 854357-47-4)

4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid (CAS No. 854357-47-4) is a fluorinated benzothiophene derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, which are widely studied for their bioactive properties. The presence of both fluoro and methoxymethyl substituents enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in benzothiophene derivatives like 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid because of their ability to modulate biological pathways. This compound is often explored for its potential as a building block in the synthesis of novel therapeutics targeting inflammation, metabolic disorders, and infectious diseases.

The structural uniqueness of CAS No. 854357-47-4 lies in its benzothiophene core, which is known for its stability and electronic properties. The carboxylic acid functional group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This versatility aligns with the growing trend of fragment-based drug design, where small molecules like this are used to optimize drug candidates.

From an industrial perspective, 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are critical for achieving high purity and yield, which are essential for scaling up production. The compound’s solubility and stability under various conditions make it suitable for diverse experimental setups.

Environmental and regulatory considerations are also paramount when working with fluorinated compounds. While 854357-47-4 is not classified as hazardous, its handling requires standard laboratory precautions. The rise of green chemistry has spurred interest in developing eco-friendly synthetic routes for such molecules, minimizing waste and energy consumption.

In the context of AI-driven drug discovery, compounds like 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid are frequently analyzed using computational models to predict their binding affinities and pharmacokinetic profiles. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional screening methods.

For researchers and manufacturers, sourcing high-quality CAS No. 854357-47-4 is crucial. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with industry standards. The compound’s storage conditions (typically under inert atmosphere and low temperature) further guarantee its longevity and performance in downstream applications.

Looking ahead, the exploration of benzothiophene-based scaffolds is expected to grow, driven by their therapeutic potential and synthetic adaptability. 4-fluoro-3-(methoxymethyl)-1-benzothiophene-2-carboxylic acid exemplifies this trend, offering a robust platform for innovation in medicinal chemistry and beyond.